3-(3-chlorobenzyl)-8-(2-chloroethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-chloroethyl)-2-[(3-chlorophenyl)methyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C19H19Cl2N5O2/c1-11-12(2)26-15-16(22-18(26)24(11)8-7-20)23(3)19(28)25(17(15)27)10-13-5-4-6-14(21)9-13/h4-6,9H,7-8,10H2,1-3H3
• InChI Key: SLLIDFMIUWSGKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CCCl)N(C(=O)N(C3=O)CC4=CC(=CC=C4)Cl)C)C
• Molecular Formula: C19H19Cl2N5O2
• Molecular Weight: 420.3 g/mol

Description

3-(3-chlorobenzyl)-8-(2-chloroethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C19H19Cl2N5O2 and its molecular weight is 420.29. The purity is usually 95%.
BenchChem offers high-quality 3-(3-chlorobenzyl)-8-(2-chloroethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-chlorobenzyl)-8-(2-chloroethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Affinity and Molecular Docking Studies

A series of compounds, including imidazo[2,1-f]purine-2,4-diones, were synthesized and evaluated for their affinity towards serotoninergic and dopaminergic receptors. These compounds exhibited a range of receptor activities, with some showing potential as ligands for 5-HT1A, 5-HT7 receptors, and dopamine D2 receptors. Docking studies highlighted the importance of substituents at specific positions for receptor affinity and selectivity, especially towards 5-HT1A and 5-HT7 receptors (Zagórska et al., 2015).

Pharmacological Evaluations

Further pharmacological in vivo studies on selected derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione, including potential anxiolytic and antidepressant agents, were conducted. These studies identified compounds with promising anxiolytic and antidepressant activities, suggesting their potential for further investigation as therapeutic agents (Zagórska et al., 2015).

Synthesis and Biological Evaluation

Another study focused on the synthesis and biological evaluation of fluorinated arylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione as potential antidepressant agents. Preliminary pharmacological evaluations indicated the effectiveness of selected compounds in animal models, further underlining the therapeutic potential of these derivatives (Zagórska et al., 2016).

Molecular Modifications for Enhanced Activity

Research also delved into structural modifications of the imidazo[2,1-f]purine nucleus to explore the effects on A3 adenosine receptor antagonistic activity. This work aimed at enhancing both the potency and hydrophilicity of the molecules, with in-depth analysis through docking and 3D-QSAR studies to understand the binding disposition of these compounds at the A3 receptor (Baraldi et al., 2008).